Cas no 1291489-58-1 (3-Amino-1-(4-bromo-phenyl)-4-(2-fluoro-phenyl)-azetidin-2-one)

• Product Name: 3-Amino-1-(4-bromo-phenyl)-4-(2-fluoro-phenyl)-azetidin-2-one
• CAS No: 1291489-58-1
• MF: C₁₅H₁₂BrFN₂O
• MW: 335.170986175537
• CID: 4916166
• Update Time: 2025-10-30

3-Amino-1-(4-bromo-phenyl)-4-(2-fluoro-phenyl)-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(4-bromo-phenyl)-4-(2-fluoro-phenyl)-azetidin-2-one
• 2-Azetidinone, 3-amino-1-(4-bromophenyl)-4-(2-fluorophenyl)-

• Inchi： 1S/C15H12BrFN2O/c16-9-5-7-10(8-6-9)19-14(13(18)15(19)20)11-3-1-2-4-12(11)17/h1-8,13-14H,18H2
• InChI Key： APKJQAKURPCHJC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C(C2=CC=CC=C2F)C(N)C1=O

Additional information on 3-Amino-1-(4-bromo-phenyl)-4-(2-fluoro-phenyl)-azetidin-2-one

Introduction to 3-Amino-1-(4-bromo-phenyl)-4-(2-fluoro-phenyl)-azetidin-2-one (CAS No. 1291489-58-1)

3-Amino-1-(4-bromo-phenyl)-4-(2-fluoro-phenyl)-azetidin-2-one, identified by its CAS number 1291489-58-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidinone class, a scaffold that has been widely explored for its potential biological activities. The presence of both bromo and fluoro substituents on the aromatic rings introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The name of the compound itself provides critical insights into its chemical structure. The 3-amino group suggests a basic nitrogen atom, which can participate in hydrogen bonding and salt formation, enhancing its solubility and bioavailability. The 1-(4-bromo-phenyl) moiety introduces a brominated aromatic ring, which is often used to modulate metabolic stability and binding affinity to biological targets. Meanwhile, the 4-(2-fluoro-phenyl) group adds a fluorine atom to another aromatic ring, a common substitution that can improve pharmacokinetic profiles by influencing lipophilicity and metabolic pathways. Finally, the azetidin-2-one core is a five-membered lactam ring, known for its versatility in medicinal chemistry due to its ability to mimic natural amino acid structures and interact with various biological receptors.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. Among these, azetidinone derivatives have been extensively studied for their ability to modulate enzyme activity and receptor binding. Specifically, compounds like 3-amino-1-(4-bromo-phenyl)-4-(2-fluoro-phenyl)-azetidin-2-one have shown promise in preclinical studies as inhibitors of various kinases and other enzymes involved in cancer progression. The combination of bromo and fluoro substituents has been particularly effective in enhancing binding affinity to target proteins, as demonstrated by computational studies and experimental validations.

One of the most compelling aspects of this compound is its potential application in oncology research. Kinases are critical enzymes that regulate numerous cellular processes, including cell proliferation, survival, and migration. Dysregulation of these enzymes often leads to cancer development, making them attractive targets for therapeutic intervention. The structure of 3-amino-1-(4-bromo-phenyl)-4-(2-fluoro-phenyl)-azetidin-2-one has been designed to interact specifically with certain kinase domains, inhibiting their activity and thereby slowing tumor growth. Preliminary studies have indicated that this compound exhibits potent inhibitory effects against several kinases, including those overexpressed in resistant cancer cell lines.

Furthermore, the synthesis of 3-amino-1-(4-bromo-phenyl)-4-(2-fluoro-phenyl)-azetidin-2-one has been optimized for scalability and efficiency. Modern synthetic methodologies have allowed researchers to produce this compound in high yields with minimal byproducts, ensuring its suitability for both preclinical and clinical trials. The use of advanced techniques such as transition metal-catalyzed cross-coupling reactions has significantly improved the synthetic route, making it more cost-effective and environmentally friendly.

The pharmacological properties of this compound have been thoroughly investigated through both in vitro and in vivo experiments. In cell-based assays, 3-amino-1-(4-bromo-phenyl)-4-(2-fluoro-phenyl)-azetidin-2-one has demonstrated remarkable selectivity against target kinases while maintaining low toxicity towards healthy cells. This selectivity is crucial for minimizing side effects in patients undergoing treatment. Animal models have further supported these findings, showing that the compound can effectively inhibit tumor growth without causing significant adverse reactions.

Recent advancements in computational chemistry have also played a pivotal role in understanding the mechanism of action of this compound. Molecular docking simulations have revealed how the bromo and fluoro substituents interact with the active site of target enzymes, providing insights into why this compound is so effective at inhibiting kinase activity. These simulations have guided further modifications to improve potency and selectivity, paving the way for more refined drug candidates.

The potential therapeutic applications extend beyond oncology. Studies suggest that this compound may also be effective against inflammatory diseases and infectious pathogens by modulating immune responses or interfering with pathogen-specific enzymes. The versatility of its chemical scaffold allows for modifications that could tailor its activity toward different therapeutic areas. This adaptability makes it an attractive platform for structure-based drug design.

In conclusion,3-amino-1-(4-bromo-phenyl)-4-(2-fluoro-phenyl)-azetidin-2-one (CAS No. 1291489-58-1) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. Its development underscores the importance of innovative molecular design in addressing complex diseases like cancer. As research continues to uncover new therapeutic targets and mechanisms,this compound will likely play an increasingly important role in future drug development efforts.